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Compound of Interest

Compound Name: 4-Butylbenzylamine

Cat. No.: B1334506 Get Quote

This technical guide provides a detailed overview of the core physical properties of 4-
Butylbenzylamine, specifically its boiling point and density. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis. This document outlines the available data, describes the standard experimental

methodologies for their determination, and presents a logical workflow for these

characterization processes.

Physical Property Data
The physical properties of 4-Butylbenzylamine are critical for its handling, purification, and

use in synthetic applications. The following table summarizes the available quantitative data for

4-n-butylbenzylamine and its isomer, 4-tert-butylbenzylamine, for comparative purposes.

Compound CAS Number Boiling Point Density

4-n-Butylbenzylamine 57802-79-6
89°C to 91°C (at 1

mmHg)[1]

Data not available in

provided search

results

4-tert-

Butylbenzylamine
39895-55-1 235-236°C (lit.)

0.927 g/mL at 25°C

(lit.)[2]
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The determination of physical properties such as boiling point and density requires precise and

standardized experimental procedures. The following sections detail the common

methodologies employed for characterizing liquid amines.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For compounds like 4-Butylbenzylamine, which may decompose at their

atmospheric boiling point, determination under reduced pressure (vacuum distillation) is the

standard method.

Protocol: Boiling Point Determination by Vacuum Distillation

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask. The entire system is

connected to a vacuum pump with a manometer to monitor the pressure accurately.

Sample Preparation: The 4-Butylbenzylamine sample is placed in the round-bottom flask

along with boiling chips or a magnetic stirrer to ensure smooth boiling.

Pressure Reduction: The system is evacuated to the desired pressure (e.g., 1 mmHg as

specified for 4-n-Butylbenzylamine[1]).

Heating: The flask is gently heated using an oil bath or heating mantle.

Measurement: The temperature is recorded when the liquid is boiling steadily and the

condensate is consistently collecting in the receiving flask. This temperature is the boiling

point at the recorded pressure. The boiling points of primary and secondary amines are

influenced by their ability to form hydrogen bonds, leading to higher boiling points than non-

polar compounds of similar molecular weight[3][4].

Density is a fundamental physical property defined as mass per unit volume. For liquids, a

vibrating tube densitometer provides highly accurate and reproducible measurements.

Protocol: Density Measurement using a Vibrating Tube Densitometer

Apparatus: An oscillating U-tube densitometer (e.g., Anton Paar DMA series) is used.[5] This

instrument measures the oscillation period of a U-shaped tube filled with the sample liquid.
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Calibration: The instrument is calibrated prior to measurement using two standards of

precisely known density, typically dry air and deionized, degassed water.[5]

Sample Injection: A small, bubble-free aliquot of the 4-Butylbenzylamine sample is injected

into the measurement cell of the densitometer.

Temperature Equilibration: The cell is thermostatically controlled to a specific temperature

(e.g., 25°C) to ensure the sample reaches thermal equilibrium.

Measurement: The instrument excites the U-tube and measures the resonant frequency of

oscillation. This frequency is directly related to the density of the sample. The instrument's

software automatically calculates and displays the density, often to several decimal places.

The expanded uncertainty for this method is typically less than ±0.7 kg·m⁻³.[5]

Visualization of Workflow
The logical flow for the characterization of 4-Butylbenzylamine's physical properties is

outlined in the diagram below. This workflow ensures a systematic approach from sample

identification to final data reporting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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